molecular formula C10H15BO2 B6243234 [2-(butan-2-yl)phenyl]boronic acid CAS No. 2225151-86-8

[2-(butan-2-yl)phenyl]boronic acid

Cat. No. B6243234
CAS RN: 2225151-86-8
M. Wt: 178
InChI Key:
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Description

Phenylboronic acid, abbreviated as PhB(OH)2, is a boronic acid containing a phenyl substituent and two hydroxyl groups attached to boron . It is a white powder commonly used in organic synthesis .


Synthesis Analysis

Phenylboronic acid can be synthesized using phenylmagnesium bromide and trimethyl borate to form the ester PhB(OMe)2, which is then hydrolyzed to the product . Another common synthesis involves electrophilic borates to trap phenylmetal intermediates from phenyl halides .


Molecular Structure Analysis

Phenylboronic acid is a planar compound with idealized C2V molecular symmetry . The boron atom is sp2-hybridized and contains an empty p-orbital .


Chemical Reactions Analysis

Phenylboronic acid can undergo ipso-hydroxylation, a reaction that transforms arylboronic acids into substituted phenols . This reaction is often used in organic synthesis .


Physical And Chemical Properties Analysis

Phenylboronic acid is soluble in most polar organic solvents and is poorly soluble in hexanes and carbon tetrachloride . It has a molar mass of 121.93 g/mol .

Mechanism of Action

The mechanism of action of phenylboronic acid in chemical reactions often involves its ability to form boronate esters with diols . This property is utilized in various chemical reactions, including Suzuki-Miyaura cross-coupling .

Safety and Hazards

Phenylboronic acid is generally safe to handle, but it should be used with personal protective equipment to avoid dust formation and inhalation of vapors .

Future Directions

Boronic acids, including phenylboronic acid, are being increasingly used in diverse areas of research . They have found applications in chemical biology, supramolecular chemistry, and biomedical applications . The exploration of novel chemistries using boron is an active area of research .

properties

{ "Design of the Synthesis Pathway": "The synthesis of [2-(butan-2-yl)phenyl]boronic acid can be achieved through a Suzuki-Miyaura coupling reaction between 2-bromo-4-tert-butylphenylboronic acid and butan-2-ylboronic acid.", "Starting Materials": [ "2-bromo-4-tert-butylphenylboronic acid", "butan-2-ylboronic acid", "palladium catalyst", "base", "solvent" ], "Reaction": [ "Dissolve 2-bromo-4-tert-butylphenylboronic acid and butan-2-ylboronic acid in a solvent such as DMF or THF.", "Add a base such as potassium carbonate or sodium hydroxide to the reaction mixture.", "Add a palladium catalyst such as Pd(PPh3)4 or Pd2(dba)3.", "Heat the reaction mixture to a temperature between 80-100°C for several hours.", "Cool the reaction mixture and filter off any solids.", "Acidify the filtrate with hydrochloric acid to precipitate the product.", "Collect the product by filtration and wash with water and a suitable organic solvent." ] }

CAS RN

2225151-86-8

Product Name

[2-(butan-2-yl)phenyl]boronic acid

Molecular Formula

C10H15BO2

Molecular Weight

178

Purity

95

Origin of Product

United States

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